Cas no 2137078-64-7 (rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate)

• Product Name: rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate
• CAS No: 2137078-64-7
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4639655
• Update Time: 2025-10-10

rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-trans-1-oxa-4-azaspiro[5.5]undec-9-yl-, 1,1-dimethylethyl este
• Carbamic acid, N-trans-1-oxa-4-azaspiro[5.5]undec-9-yl-, 1,1-dimethylethyl ester
• rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-11-4-6-14(7-5-11)10-15-8-9-18-14/h11,15H,4-10H2,1-3H3,(H,16,17)/t11-,14-
• InChI Key： MQEADEBXAKDRLT-YEORSEQZSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@]2(OCCNC2)CC1

Additional information on rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate (CAS No. 2137078-64-7)

rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate (CAS No. 2137078-64-7) is a specialized chiral compound widely utilized in pharmaceutical research and organic synthesis. Its unique spirocyclic structure and carbamate functional group make it a valuable intermediate for developing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and medicinal chemistry, aligning with the growing demand for novel small-molecule drugs.

The compound's stereochemistry (6r,9r configuration) plays a critical role in its biological activity, as enantiopure forms often exhibit distinct pharmacological profiles. This has sparked interest in asymmetric synthesis methods to produce optically active derivatives. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The tert-butyloxycarbonyl (Boc) protecting group further enhances its utility in peptide synthesis, a technique gaining traction in bioconjugation and prodrug development.

From a synthetic chemistry perspective, the 1-oxa-4-azaspiro[5.5]undecane core offers remarkable conformational rigidity, making it an attractive scaffold for structure-activity relationship (SAR) studies. This aligns with current industry trends favoring three-dimensional (3D) fragments in fragment-based drug design (FBDD). The compound's logP and hydrogen bonding capacity also make it suitable for optimizing blood-brain barrier (BBB) penetration—a key challenge in neuropharmaceuticals.

Analytical characterization of rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate typically involves advanced techniques like HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods are crucial for quality control, especially given the rising regulatory emphasis on chiral purity in Active Pharmaceutical Ingredients (APIs). The compound's stability under various pH conditions and thermal stress has also been investigated to meet ICH guidelines for drug substance development.

In the context of green chemistry, researchers are exploring catalytic asymmetric routes to synthesize this compound, reducing reliance on chromatographic purification. This responds to the pharmaceutical industry's push toward sustainable manufacturing and atom economy. Additionally, its potential as a building block for proteolysis-targeting chimeras (PROTACs) connects it to the booming field of targeted protein degradation—a frequent search term in biopharma literature.

The growing database of patent applications mentioning CAS 2137078-64-7 reflects its commercial significance, particularly in kinase inhibitor and neuroprotective agent development. Its intellectual property landscape is closely monitored by pharma competitors, as evidenced by its inclusion in Markush structure claims. Meanwhile, computational chemists employ molecular docking simulations to predict its interactions with biological targets, leveraging AI-driven drug discovery platforms.

For laboratory handling, the compound typically appears as a white crystalline powder with defined melting point characteristics. Proper storage conditions (often 2-8°C under inert atmosphere) are essential to maintain its chemical integrity, a consideration emphasized in Good Manufacturing Practice (GMP) settings. Its solubility profile in polar aprotic solvents facilitates reactions in flow chemistry systems—an emerging technology in continuous manufacturing.

As the pharmaceutical industry shifts toward personalized therapies, the role of chiral compounds like rac-tert-butyl N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]carbamate becomes increasingly vital. Its structural features address multiple drug-likeness parameters from Lipinski's Rule of Five, while offering opportunities for lead optimization. With ongoing research into its metabolic stability and toxicological profile, this compound continues to be a subject of intense study in both academic and industrial laboratories worldwide.